Cas no 58928-43-1 (2-Oxazolidinone,3-[[(4-hydroxy-5-nitro-2-furanyl)methylene]amino]-)
58928-43-1 structure
Product Name:2-Oxazolidinone,3-[[(4-hydroxy-5-nitro-2-furanyl)methylene]amino]-
CAS No:58928-43-1
MF:C8H7N3O6
MW:241.157681703568
CID:371586
PubChem ID:9567908
Update Time:2025-04-19
2-Oxazolidinone,3-[[(4-hydroxy-5-nitro-2-furanyl)methylene]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone,3-[[(4-hydroxy-5-nitro-2-furanyl)methylene]amino]-
- 3-[(E)-(4-hydroxy-5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
- 4-hydroxyfurazolidone
- 2-Oxazoli<wbr>
- LogP
- CHEMBL3305118
- 2-Oxazolidinone, 3-(((4-hydroxy-5-nitro-2-furanyl)methylene)amino)-
- DTXSID20207670
- 58928-43-1
-
- Inchi: 1S/C8H7N3O6/c12-6-3-5(17-7(6)11(14)15)4-9-10-1-2-16-8(10)13/h3-4,12H,1-2H2/b9-4+
- InChI Key: JKQPHDJAUZVXSV-RUDMXATFSA-N
- SMILES: O1C(N(CC1)/N=C/C1=CC(=C([N+](=O)[O-])O1)O)=O
Computed Properties
- Exact Mass: 241.03351
- Monoisotopic Mass: 241.033485
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 121
Experimental Properties
- Density: 1.815
- Boiling Point: 379.736°C at 760 mmHg
- Flash Point: 183.458°C
- Refractive Index: 1.702
- PSA: 118.41
2-Oxazolidinone,3-[[(4-hydroxy-5-nitro-2-furanyl)methylene]amino]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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